Cas no 1797756-93-4 (N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide
• CAS No: 1797756-93-4
• MF: C₂₄H₂₇N₅O₃
• MW: 433.502885103226
• CID: 5374793
• Update Time: 2025-05-30

N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]acetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide

• Inchi： 1S/C24H27N5O3/c30-23(26-20-6-7-21-22(16-20)32-18-31-21)17-28-12-10-27(11-13-28)14-15-29-9-8-25-24(29)19-4-2-1-3-5-19/h1-9,16H,10-15,17-18H2,(H,26,30)
• InChI Key： HSTCJBDBVLYIAK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CN1CCN(CCN2C(C3=CC=CC=C3)=NC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide (CAS: 1797756-93-4)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide, identified by its CAS number 1797756-93-4, represents a sophisticated molecular structure with significant potential in pharmaceutical research. This benzodioxole-derived acetamide features a unique combination of imidazole and piperazine moieties, making it a subject of interest for drug discovery and biochemical studies. Researchers are particularly intrigued by its structural complexity, which may contribute to interactions with various biological targets.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their versatility in medicinal chemistry. The presence of both benzodioxole and phenylimidazole groups in this molecule suggests potential applications in addressing neurological and inflammatory conditions, topics that currently dominate pharmaceutical discussions. Its piperazine component further enhances its potential as a modulator of neurotransmitter systems, aligning with contemporary research into cognitive health and neuroprotection.

The acetamide linkage in this compound provides an interesting structural feature that may influence its pharmacokinetic properties. This aspect is particularly relevant given current industry focus on improving drug bioavailability and metabolic stability. Researchers investigating structure-activity relationships (SAR) often examine such compounds to understand how specific functional groups affect biological activity, a topic frequently searched in academic databases and AI-powered research tools.

From a synthetic chemistry perspective, the CAS 1797756-93-4 compound presents interesting challenges and opportunities. The combination of multiple nitrogen-containing heterocycles (imidazole and piperazine) with the benzodioxole system requires sophisticated synthetic strategies, a subject of numerous recent publications in organic chemistry journals. This aligns with current trends in green chemistry and sustainable synthesis methods, which are highly searched topics among chemistry professionals.

The potential biological activities of this compound have drawn attention in the context of modern drug discovery approaches. With increasing interest in targeted therapies and precision medicine, molecules combining multiple pharmacophores like this one are being extensively studied. The 2-phenyl-1H-imidazol-1-yl component, in particular, is known to interact with various enzyme systems, making it relevant to current research into kinase inhibitors and other therapeutic targets.

Analytical characterization of N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide presents its own set of challenges and opportunities. Advanced techniques such as LC-MS and NMR spectroscopy are typically employed to fully characterize such complex molecules, reflecting current analytical chemistry trends toward higher sensitivity and resolution methods. These topics generate significant interest in scientific search engines and academic discussions.

In the context of intellectual property and pharmaceutical development, compounds like CAS 1797756-93-4 often appear in patent literature as potential intermediates or active pharmaceutical ingredients. The specific combination of its structural elements makes it potentially valuable for protecting novel chemical space, a strategy increasingly important in competitive drug development environments. This connects to frequently searched topics about pharmaceutical patents and molecular design.

The stability and formulation considerations for this compound are also noteworthy. The presence of both basic (piperazine) and aromatic (benzodioxole and phenylimidazole) components suggests interesting solubility characteristics that would need to be addressed in potential pharmaceutical applications. This relates to current formulation science trends toward improving drug delivery systems, a hot topic in pharmaceutical research circles.

From a safety assessment perspective, while not classified as hazardous, proper handling of N-(2H-1,3-benzodioxol-5-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}acetamide requires standard laboratory precautions for organic compounds. This aligns with growing industry emphasis on laboratory safety protocols and responsible research practices, subjects that consistently rank high in professional search queries.

Future research directions for this compound may include exploration of its potential as a scaffold for further derivatization, given its multiple sites for chemical modification. The acetamide group, piperazine nitrogen atoms, and imidazole ring all offer opportunities for structural optimization, connecting to current interests in fragment-based drug design and combinatorial chemistry approaches.